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Compound of Interest

Compound Name: Glucopiericidin B

Cat. No.: B1239076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucopiericidin B is a natural product belonging to the piericidin family of antibiotics. As a

glycoside of Piericidin A, it has garnered interest in the scientific community for its potential

biological activities, including its role as an inhibitor of glucose transporters (GLUT). Proper

preparation of stock solutions is a critical first step for accurate and reproducible experimental

results in cellular and biochemical assays. These application notes provide a detailed protocol

for the preparation, storage, and handling of Glucopiericidin B stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Glucopiericidin B. Due to the

limited availability of specific experimental data for Glucopiericidin B, some information is

inferred from its close analog, Glucopiericidin A, and is noted accordingly.
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Property Value Notes

Molecular Formula C₃₁H₄₇NO₉

Molecular Weight 577.71 g/mol

Recommended Solvent
Dimethyl sulfoxide (DMSO),

high purity

Based on the solubility of the

analog Piericidin A, which is

soluble in DMSO, ethanol, and

methanol. DMSO is a common

solvent for cell culture

experiments.[1]

Assumed Solubility Soluble in DMSO

Specific quantitative solubility

data for Glucopiericidin B is not

readily available. The related

compound Piericidin A is

soluble in DMSO.[2]

Recommended Stock

Concentration
10 mM

A 10 mM stock solution is a

standard starting concentration

for many small molecules in

drug discovery research.

Storage Conditions
-20°C in tightly sealed, light-

protected vials

Based on recommendations

for the analog Piericidin A.[2]

Long-term storage at -80°C

may also be suitable.

Assumed Stability
Stable for at least one month

at -20°C

Based on general stability

guidelines for similar

compounds stored in DMSO.

[3] For long-term storage,

aliquoting is recommended to

avoid freeze-thaw cycles.

Typical Working

Concentrations

1 µM - 5 µM Based on experimental

concentrations used for the

analog Glucopiericidin A in

studies of virulence gene
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expression and ATP depletion.

[2]

Experimental Protocol: Preparation of a 10 mM
Glucopiericidin B Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Glucopiericidin B in

dimethyl sulfoxide (DMSO).

Materials and Equipment:

Glucopiericidin B (solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials with screw caps

Pipettors and sterile, disposable pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Procedure:

Safety Precautions: Conduct all handling of solid Glucopiericidin B and concentrated stock

solutions within a chemical fume hood. Wear appropriate PPE to avoid inhalation and skin

contact.[1][4]

Determine the Required Mass: Calculate the mass of Glucopiericidin B needed to prepare

the desired volume of a 10 mM stock solution using the following formula: Mass (mg) = 10

mmol/L * Volume (L) * 577.71 g/mol * 1000 mg/g
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Example: To prepare 1 mL (0.001 L) of a 10 mM stock solution, you would need: 10 *

0.001 * 577.71 = 5.7771 mg

Weighing the Compound: Carefully weigh the calculated amount of Glucopiericidin B using

a calibrated analytical balance. Tare the balance with the microcentrifuge tube or vial before

adding the compound.

Dissolving the Compound: a. Add the appropriate volume of high-purity DMSO to the vial

containing the weighed Glucopiericidin B. b. Cap the vial securely. c. Vortex the solution

until the solid is completely dissolved. Gentle warming in a water bath (not exceeding 37°C)

may be used to aid dissolution if necessary, but observe for any signs of degradation.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in light-protected microcentrifuge tubes or amber vials. b. Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. c. Store the aliquots at

-20°C for short-term storage (up to one month) or consider -80°C for longer-term storage.
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Workflow for Preparing Glucopiericidin B Stock Solution
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Caption: Workflow for preparing Glucopiericidin B stock solution.
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Simplified Signaling Pathway of Glucopiericidin B
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Caption: Glucopiericidin B inhibits the GLUT1 transporter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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